![molecular formula C21H20N2O2 B4623130 4-(4-morpholinyl)-N-2-naphthylbenzamide](/img/structure/B4623130.png)
4-(4-morpholinyl)-N-2-naphthylbenzamide
Overview
Description
4-(4-morpholinyl)-N-2-naphthylbenzamide, also known as MNBA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzamides and is a potent inhibitor of the protein kinase CK2. The compound has been shown to have a wide range of biochemical and physiological effects, making it an important tool for investigating the role of CK2 in various cellular processes.
Scientific Research Applications
Enantioselective Catalysis
- Enantioselective N-Heterocyclic Carbene Catalysis : The use of 4-MeOC6H4 morpholinone catalyst in the enantioselective synthesis of 2-aryl propionates illustrates a novel application in organic synthesis (Nakano & Lupton, 2016).
Molecular Synthesis and Analysis
- Synthesis of Naphthalene and Benzene Derivatives : Research on the synthesis of C22H20N2O2, a compound involving morpholine and naphthalene, shows its utility in exploring new chemical structures (Chen, Zhao, Qian, & Hou, 2011).
- Development of New Dyes : A study on the condensation of 4-halogeno-1,8-naphthalic anhydride with cyclic secondary amines, including morpholino derivatives, demonstrates applications in dye development for synthetic-polymer fibers (Peters & Bide, 1985).
Pharmacological Applications
- Topical Drug Delivery : Investigation into morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen highlights the potential in improving topical drug delivery systems (Rautio et al., 2000).
Catalytic Reactions
- Copper-Catalyzed Intramolecular Amination : A study on the copper-catalyzed intramolecular amination for the synthesis of isoindolinones, including those with N-naphthyl-substituted substrates, has implications for medicinal chemistry applications (Yamamoto et al., 2016).
Material Science
- Photodynamic Therapy : A study on a ferrocene-functionalized [2]rotaxane with two fluorophores as stoppers, including a 4-morpholin-naphthalimide fluorophore, demonstrates potential applications in the fields of functional molecules and molecular machines (Zhang et al., 2013).
Environmental Analysis
- Trace Metal Analysis : The use of morpholine-4-carbodithioates for the preconcentration and determination of trace amounts of vanadium and molybdenum in environmental samples showcases an application in environmental monitoring (Puri et al., 1998).
properties
IUPAC Name |
4-morpholin-4-yl-N-naphthalen-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2/c24-21(22-19-8-5-16-3-1-2-4-18(16)15-19)17-6-9-20(10-7-17)23-11-13-25-14-12-23/h1-10,15H,11-14H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRMHSDSBWLHEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)C(=O)NC3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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